3-Nitroaniline
3-Nitroaniline
3-Nitroaniline belongs to the class of aromatic amines, found to be highly mutagenic and carcinogenic. These aromatic amines are widely used in the manufacturing of cosmetics, medicines, dyes and as intermediates in chemical syntheses.
M-nitroaniline appears as yellow needles or yellow powder. (NTP, 1992)
M-nitroaniline appears as yellow needles or yellow powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
99-09-2
VCID:
VC21077280
InChI:
InChI=1S/C6H6N2O2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H,7H2
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])N
Molecular Formula:
C6H6N2O2
Molecular Weight:
138.12 g/mol
3-Nitroaniline
CAS No.: 99-09-2
Cat. No.: VC21077280
Molecular Formula: C6H6N2O2
Molecular Weight: 138.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Nitroaniline belongs to the class of aromatic amines, found to be highly mutagenic and carcinogenic. These aromatic amines are widely used in the manufacturing of cosmetics, medicines, dyes and as intermediates in chemical syntheses. M-nitroaniline appears as yellow needles or yellow powder. (NTP, 1992) |
|---|---|
| CAS No. | 99-09-2 |
| Molecular Formula | C6H6N2O2 |
| Molecular Weight | 138.12 g/mol |
| IUPAC Name | 3-nitroaniline |
| Standard InChI | InChI=1S/C6H6N2O2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H,7H2 |
| Standard InChI Key | XJCVRTZCHMZPBD-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])N |
| Boiling Point | 581 to 585 °F at 760 mm Hg (decomposes) (NTP, 1992) 306.0 °C 306 °C, decomposes |
| Colorform | Yellow crystals from water YELLOW RHOMBIC NEEDLES |
| Melting Point | 237 °F (NTP, 1992) 114.0 °C 114 °C |
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